Cas no 1261489-29-5 (Ethyl 5-chloro-2,4-difluorophenylacetate)
Ethyl 5-chloro-2,4-difluorophenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-chloro-2,4-difluorophenylacetate
-
- Inchi: 1S/C10H9ClF2O2/c1-2-15-10(14)4-6-3-7(11)9(13)5-8(6)12/h3,5H,2,4H2,1H3
- InChI Key: SGMCPILWNRFRFK-UHFFFAOYSA-N
- SMILES: ClC1=C(C=C(C(=C1)CC(=O)OCC)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 226
- XLogP3: 2.9
- Topological Polar Surface Area: 26.3
Ethyl 5-chloro-2,4-difluorophenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013027748-250mg |
Ethyl 5-chloro-2,4-difluorophenylacetate |
1261489-29-5 | 97% | 250mg |
$484.80 | 2023-09-03 | |
| Alichem | A013027748-500mg |
Ethyl 5-chloro-2,4-difluorophenylacetate |
1261489-29-5 | 97% | 500mg |
$823.15 | 2023-09-03 | |
| Alichem | A013027748-1g |
Ethyl 5-chloro-2,4-difluorophenylacetate |
1261489-29-5 | 97% | 1g |
$1445.30 | 2023-09-03 |
Ethyl 5-chloro-2,4-difluorophenylacetate Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on Ethyl 5-chloro-2,4-difluorophenylacetate
Ethyl 5-chloro-2,4-difluorophenylacetate (CAS No. 1261489-29-5): A Key Intermediate in Modern Pharmaceutical Synthesis
Ethyl 5-chloro-2,4-difluorophenylacetate (CAS No. 1261489-29-5) is a highly versatile and significant compound in the realm of pharmaceutical chemistry. Its molecular structure, characterized by a chloro substituent at the fifth position and two fluoro atoms at the second and fourth positions of the phenyl ring, combined with an acetic ester group, makes it a valuable intermediate in the synthesis of various bioactive molecules.
The compound's unique electronic properties, arising from the presence of both electronegative fluoro atoms and a chloro group, contribute to its reactivity and make it an attractive building block for medicinal chemists. The ester functionality further enhances its utility, allowing for easy modifications through hydrolysis or transesterification reactions. These characteristics have positioned Ethyl 5-chloro-2,4-difluorophenylacetate as a cornerstone in the development of novel therapeutic agents.
In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The introduction of fluorine atoms into a molecule can significantly alter its pharmacokinetic properties, making it more suitable for drug applications. Ethyl 5-chloro-2,4-difluorophenylacetate exemplifies this trend, as it serves as a precursor for numerous fluorinated derivatives that have shown promise in preclinical studies.
One of the most compelling applications of Ethyl 5-chloro-2,4-difluorophenylacetate is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways and are often implicated in various diseases, including cancer. By modifying the phenyl ring with electronegative substituents like chlorine and fluorine, researchers can fine-tune the interactions between the inhibitor and the kinase active site. This has led to the development of highly selective kinase inhibitors that exhibit potent activity against specific disease targets.
The pharmaceutical industry has also explored the use of Ethyl 5-chloro-2,4-difluorophenylacetate in the development of antiviral agents. The structural features of this compound allow for the creation of molecules that can interfere with viral replication processes. For instance, fluorinated aromatic compounds have been shown to disrupt viral protease activity or inhibit viral entry into host cells. This has opened up new avenues for treating infectious diseases caused by viruses that are resistant to existing antiviral medications.
Another area where Ethyl 5-chloro-2,4-difluorophenylacetate has made significant contributions is in the field of central nervous system (CNS) drug discovery. The ability to cross the blood-brain barrier is a critical requirement for any CNS therapeutic agent. The structural properties of this compound facilitate the design of molecules that can effectively penetrate this barrier. Researchers have utilized Ethyl 5-chloro-2,4-difluorophenylacetate to synthesize novel antidepressants, antipsychotics, and neuroprotective agents that show promise in both preclinical and clinical trials.
The synthesis of Ethyl 5-chloro-2,4-difluorophenylacetate itself is a testament to the advancements in organic chemistry methodologies. Modern synthetic routes often involve multi-step processes that incorporate palladium-catalyzed cross-coupling reactions, fluorochemical transformations, and esterification techniques. These methods not only ensure high yields but also minimize unwanted byproducts, making the process more sustainable and environmentally friendly.
The demand for high-purity Ethyl 5-chloro-2,4-difluorophenylacetate has led to improvements in purification techniques such as column chromatography and recrystallization. These advancements ensure that pharmaceutical manufacturers receive materials that meet stringent quality standards required for drug development. The compound's stability under various storage conditions also adds to its appeal as an intermediate in large-scale chemical synthesis.
In conclusion, Ethyl 5-chloro-2,4-difluorophenylacetate (CAS No. 1261489-29-5) is a pivotal compound in modern pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with enhanced pharmacological properties. The ongoing research into fluorinated aromatic compounds continues to uncover new therapeutic applications for this compound and its derivatives. As pharmaceutical science advances, Ethyl 5-chloro-2,4-difluorophenylacetate will undoubtedly remain at the forefront of drug discovery efforts.
1261489-29-5 (Ethyl 5-chloro-2,4-difluorophenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)